Cas no 1267985-49-8 (1-(4-AMinophenyl)-4-piperidinecarbonitrile)

• Product Name: 1-(4-AMinophenyl)-4-piperidinecarbonitrile
• CAS No: 1267985-49-8
• MF: C₁₂H₁₅N₃
• MW: 201.27
• MDL: MFCD19374335
• CID: 858551
• PubChem ID: 82184596
• Update Time: 2025-06-23

1-(4-AMinophenyl)-4-piperidinecarbonitrile Chemical and Physical Properties

Names and Identifiers

• 1-(4-Aminophenyl)-4-piperidinecarbonitrile
• 1-(4-aminophenyl)piperidine-4-carbonitrile
• CID 82184596
• 4-Piperidinecarbonitrile, 1-(4-aminophenyl)-
• SCHEMBL15652842
• AB90831
• 1267985-49-8
• F1908-1800
• C77837
• AKOS022421546
• 1-(4-AMinophenyl)-4-piperidinecarbonitrile

• MDL： MFCD19374335
• Inchi： 1S/C12H15N3/c13-9-10-5-7-15(8-6-10)12-3-1-11(14)2-4-12/h1-4,10H,5-8,14H2
• InChI Key： HNCIMLFNNDSBRZ-UHFFFAOYSA-N
• SMILES： N1(C2C=CC(=CC=2)N)CCC(C#N)CC1

Computed Properties

• Exact Mass: 201.126597491g/mol
• Monoisotopic Mass: 201.126597491g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 1
• Complexity: 239
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 53
• XLogP3: 1.6

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Piperidines Phenylpiperidines

Additional information on 1-(4-AMinophenyl)-4-piperidinecarbonitrile

1-(4-Aminophenyl)-4-piperidinecarbonitrile: A Comprehensive Overview

1-(4-Aminophenyl)-4-piperidinecarbonitrile (CAS No. 1267985-49-8) is a compound of significant interest in the field of organic chemistry and drug discovery. This compound, characterized by its unique structure, has garnered attention due to its potential applications in various therapeutic areas. The molecule consists of a piperidine ring substituted with a cyan group at the 4-position and an amino-substituted phenyl group at the 1-position. This combination of functional groups makes it a versatile building block for further chemical modifications and biological evaluations.

Recent studies have highlighted the importance of piperidine derivatives in medicinal chemistry, particularly in the development of bioactive compounds. The presence of the aminophenyl group in this compound introduces additional complexity and functionality, which can be exploited for enhancing pharmacokinetic properties or targeting specific biological pathways. Researchers have explored the potential of 1-(4-aminophenyl)-4-piperidinecarbonitrile as a precursor for synthesizing more complex molecules with enhanced bioactivity.

The synthesis of 1-(4-aminophenyl)-4-piperidinecarbonitrile involves a series of well-established organic reactions, including nucleophilic substitution, condensation, and cyclization processes. The use of advanced catalytic systems has enabled chemists to optimize the reaction conditions, thereby improving the yield and purity of the final product. These advancements have made the compound more accessible for further research and development.

From a pharmacological perspective, 1-(4-aminophenyl)-4-piperidinecarbonitrile has shown promise in preliminary assays targeting various disease states. For instance, studies have demonstrated its potential as an inhibitor of key enzymes involved in neurodegenerative diseases such as Alzheimer's and Parkinson's. The compound's ability to modulate these enzymes suggests its role in developing novel therapeutic agents for central nervous system disorders.

In addition to its therapeutic applications, 1-(4-aminophenyl)-4-piperidinecarbonitrile has also been investigated for its role in materials science. Its structural properties make it a candidate for use in polymer synthesis or as a component in advanced materials with tailored physical and chemical properties. This dual applicability underscores the compound's versatility across multiple disciplines.

Recent advancements in computational chemistry have further enhanced our understanding of 1-(4-aminophenyl)-4-piperidinecarbonitrile's molecular interactions. Molecular docking studies have revealed potential binding modes with target proteins, providing insights into its mechanism of action. These findings have paved the way for rational drug design strategies aimed at improving the compound's efficacy and selectivity.

The commercial availability of 1-(4-aminophenyl)-4-piperidinecarbonitrile has facilitated its use in academic and industrial research settings. Its inclusion in chemical libraries has enabled high-throughput screening campaigns, which have identified new leads for drug development. Furthermore, the compound's stability under various experimental conditions makes it an ideal candidate for long-term studies.

In conclusion, 1-(4-Aminophenyl)-4-piperidinecarbonitrile (CAS No. 1267985-49-8) stands as a pivotal molecule in contemporary chemical research. Its unique structure, coupled with recent advancements in synthesis and application methodologies, positions it as a valuable asset in both therapeutic and materials science domains. As research continues to unfold, this compound is expected to contribute significantly to the development of innovative solutions across diverse scientific landscapes.